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Cat. No.: B10862298

Audience: Researchers, scientists, and drug development professionals.
Introduction

AMG 837 is a potent and selective partial agonist for the G-protein coupled receptor 40
(GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1)[1][2][3]. GPR40 is predominantly
coupled to the Gaq signaling pathway[4][5]. Activation of GPR40 by an agonist like AMG 837
leads to the activation of phospholipase C (PLC), which subsequently results in the
accumulation of inositol phosphates (IPs), key second messengers in this pathway. The inositol
phosphate accumulation assay is a robust method to quantify the functional activity of GPR40
agonists by measuring the accumulation of inositol monophosphate (IP1), a stable downstream
metabolite of inositol 1,4,5-trisphosphate (IP3). This document provides detailed application
notes and protocols for performing an inositol phosphate accumulation assay using AMG 837.

Data Presentation

The following table summarizes the quantitative data for AMG 837 in functional cell-based
assays.
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Parameter

Value

Cell Line

Assay
. Reference
Conditions

EC50 (Inositol
Phosphate

Accumulation)

7.8+1.2nM

A9 cells stably
expressing
human GPR40

Assays were
performed in the
presence of
0.01% (w/v)
human serum
albumin (HSA) to
minimize the
effect of AMG
837 binding to
albumin.

Compared to the

CHO cells endogenous
Agonist Activity Partial Agonist expressing ligand
human GPR40 docosahexaenoi
c acid (DHA).
CHO cells
EC50 transiently
(Intracellular 13.5+0.8 nM transfected with
Ca2+ Flux) human GPR40

and aequorin

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the GPR40 signaling pathway leading to inositol phosphate

accumulation and the general workflow of the IP-One HTRF assay.
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Seed GPR40-expressing cells
in a microplate

!

Incubate overnight to allow cell adherence

!

Stimulate cells with AMG 837
(in the presence of LiCl)

!

Incubate for 30-60 minutes at 37°C

!

Add HTRF detection reagents
(IP1-d2 and Anti-IP1 Cryptate)

!

Incubate for 1 hour at room temperature

!

Read plate on an HTRF-compatible reader
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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